![molecular formula C18H18ClNO4 B5910695 N-(4-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide](/img/structure/B5910695.png)
N-(4-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide
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Overview
Description
N-(4-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide, also known as AG-1478, is a potent and selective inhibitor of epidermal growth factor receptor (EGFR) tyrosine kinase. It has been extensively studied for its potential use in cancer treatment.
Mechanism of Action
N-(4-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide selectively inhibits the tyrosine kinase activity of EGFR by binding to the ATP-binding site of the receptor. This prevents the activation of downstream signaling pathways that are involved in cell proliferation, survival, and migration.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits the formation of new blood vessels, which is important for the growth and spread of tumors. This compound has been shown to have minimal toxicity in normal cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide in lab experiments is its high potency and selectivity for EGFR. This allows for more specific and targeted inhibition of the receptor. However, one limitation is that this compound may not be effective in all types of cancer, as some tumors may have mutations in EGFR that make them resistant to inhibition.
Future Directions
There are several future directions for the study of N-(4-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide. One direction is to develop more potent and selective inhibitors of EGFR that can overcome resistance mechanisms in cancer cells. Another direction is to investigate the use of this compound in combination with immunotherapy or other targeted therapies for cancer treatment. Additionally, the potential use of this compound in other diseases, such as inflammatory disorders, should be explored.
Synthesis Methods
The synthesis of N-(4-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide involves the reaction of 4-chloroaniline with 3,4,5-trimethoxybenzaldehyde in the presence of acetic anhydride and pyridine, followed by the reaction of the resulting intermediate with acryloyl chloride. The final product is obtained by recrystallization from ethanol.
Scientific Research Applications
N-(4-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, prostate, and colon cancer cells. This compound has also been used in combination with other anticancer drugs to enhance their effectiveness.
properties
IUPAC Name |
(E)-N-(4-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClNO4/c1-22-15-10-12(11-16(23-2)18(15)24-3)4-9-17(21)20-14-7-5-13(19)6-8-14/h4-11H,1-3H3,(H,20,21)/b9-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCRGIXLYEFBHFN-RUDMXATFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C=CC(=O)NC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)NC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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